Cas no 1049787-31-6 ({2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride)

{2-[(2-Methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride is a fine chemical compound primarily utilized in pharmaceutical and organic synthesis applications. Its structure features an amine group attached to a phenyl ring, further substituted with a 2-methylallyl ether moiety, enhancing reactivity in nucleophilic and electrophilic processes. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This intermediate is particularly valuable in the development of bioactive molecules, serving as a key building block in medicinal chemistry. Its well-defined purity and consistent performance make it suitable for research and industrial-scale synthesis, ensuring reliable results in complex reaction pathways.
{2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride structure
1049787-31-6 structure
Product Name:{2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride
CAS No:1049787-31-6
MF:C10H14ClNO
MW:199.677261829376
MDL:MFCD08134364
CID:4569809
Update Time:2025-06-08

{2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • {2-[(2-Methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride
    • {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride
    • MDL: MFCD08134364
    • Inchi: 1S/C10H13NO.ClH/c1-8(2)7-12-10-6-4-3-5-9(10)11;/h3-6H,1,7,11H2,2H3;1H
    • InChI Key: BLUYLCODXZLUJE-UHFFFAOYSA-N
    • SMILES: O(CC(C)=C)C1=CC=CC=C1N.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

{2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride Pricemore >>

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Additional information on {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride

Introduction to {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride (CAS No. 1049787-31-6)

{2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride (CAS No. 1049787-31-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2-propenylmethoxy)phenylamine hydrochloride, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The molecular structure of {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride consists of an aromatic phenyl ring substituted with a 2-methyl-2-propen-1-yloxy group and an amino group, which is protonated to form the hydrochloride salt. This combination of functional groups imparts the compound with a range of chemical reactivity and biological activity, making it an attractive target for researchers in drug discovery and development.

In recent years, there has been growing interest in the use of {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride as a building block for the synthesis of novel compounds with potential therapeutic applications. Studies have shown that this compound can be effectively utilized in the preparation of small molecules targeting various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammatory disorders.

One notable area of research involves the use of {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain, thereby alleviating symptoms of depression and anxiety. Recent studies have demonstrated that derivatives of {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride exhibit potent SSRI activity, making them promising candidates for further clinical evaluation.

Beyond its applications in pharmaceuticals, {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride has also been explored for its potential as a ligand in coordination chemistry. The presence of both an aromatic ring and an amino group allows this compound to form stable complexes with various metal ions, which can be utilized in catalytic processes and materials science. For example, complexes formed with transition metals such as palladium and platinum have shown promise in catalyzing cross-coupling reactions, which are crucial steps in the synthesis of complex organic molecules.

In addition to its synthetic utility, {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride has been studied for its biological effects. Research has indicated that this compound can modulate various cellular processes, including cell proliferation and apoptosis. These findings suggest that {2-[(2-methyl-2-propen-1-yl)oxy]phenyl}amine hydrochloride may have potential as a lead compound for the development of new therapeutic agents targeting specific cellular pathways.

The safety profile of {2-[(2-methyl-2-propen-1-yloxy)phenyl strong>}amine < strong >hydrochloride has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, as with any new chemical entity, ongoing research is necessary to fully understand its safety and efficacy in different biological contexts.

In conclusion, {< strong >{ 2 - [( 2 - methyl - 2 - propen - 1 - yloxy ) pheny l]} amine hydrochloride (CAS No. 1049787 - 31 - 6 ) represents a promising compound with diverse applications in medicinal chemistry , pharmaceutical research , and materials science . Its unique structural features and chemical properties make it an attractive target for the development of novel therapeutics and advanced materials . As research continues to advance , it is likely that new opportunities will emerge for the utilization of this versatile compound . p > article > response >

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